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Cat. No.: B138257

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the tyrosine kinase inhibitor Imatinib's

performance against its primary targets and other related kinases. The following sections

include quantitative data from biochemical and cell-based assays, detailed experimental

protocols for assessing kinase specificity, and visualizations of the relevant biological pathways

and experimental workflows.

Introduction
Imatinib is a cornerstone of targeted cancer therapy, renowned for its efficacy in treating

chronic myeloid leukemia (CML) and gastrointestinal stromal tumors (GIST).[1] Its therapeutic

action stems from the potent inhibition of specific tyrosine kinases that drive oncogenesis.[2]

The primary targets of Imatinib are the BCR-ABL fusion protein, the c-KIT receptor tyrosine

kinase, and the platelet-derived growth factor receptor (PDGFR).[3][4][5] However, like most

small-molecule inhibitors, Imatinib is not entirely specific and can interact with other "off-target"

kinases.[4][6] Understanding this specificity profile is critical for predicting therapeutic efficacy,

understanding potential side effects, and guiding the development of next-generation inhibitors.
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Quantitative Comparison of Kinase Inhibition
The following table summarizes the inhibitory activity of Imatinib against its primary targets and

a selection of known off-targets. The data, presented as IC50 values (the concentration of an

inhibitor required to reduce the activity of a kinase by 50%), is compiled from various

biochemical and cell-based assays. Lower IC50 values indicate greater potency.

Target Kinase Target Type Assay Type IC50 (nM) Reference

v-Abl Primary Cell-free 600 [5][7]

BCR-ABL Primary
Cell-based

(K562)
150 [8]

c-KIT Primary Cell-free 100 [5][7]

PDGFRα/β Primary Cell-free 100 [5][7][9]

ARG (Abl-related

gene)
Off-Target Biochemical - [9][10]

DDR1 Off-Target Biochemical - [11]

NQO2 Off-Target Biochemical 82 [4]

CHK1 Off-Target Cell-based - [12]

SRC Family

Kinases
Off-Target Biochemical >10,000 [11]

Note: IC50 values can vary based on specific assay conditions, such as ATP concentration.[13]

Signaling Pathway Inhibition by Imatinib
The diagram below illustrates the primary signaling pathways inhibited by Imatinib and

highlights its interaction with known off-targets. Imatinib binds to the ATP-binding site of these

kinases, preventing phosphorylation and blocking downstream signaling cascades involved in

cell proliferation and survival.[14]
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Primary Targets Known Off-Targets

Downstream Effects

BCR-ABL

Cell Proliferation Cell Survival

c-KIT PDGFRα/β ARG DDR1 NQO2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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